1-(2,6-Bis(trifluoromethoxy)phenyl)-3-chloropropan-1-one

• Molecular Formula: C11H7ClF6O3
• Molecular Weight: 336.61 g/mol
• IUPAC Name: 1-[2,6-bis(trifluoromethoxy)phenyl]-3-chloropropan-1-one
• InChI: InChI=1S/C11H7ClF6O3/c12-5-4-6(19)9-7(20-10(13,14)15)2-1-3-8(9)21-11(16,17)18/h1-3H,4-5H2
• InChI Key: BVPNVGKZPKFYLC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)OC(F)(F)F)C(=O)CCCl)OC(F)(F)F

Description

1-(2,6-Bis(trifluoromethoxy)phenyl)-3-chloropropan-1-one is a fluorinated aromatic ketone featuring a 2,6-bis(trifluoromethoxy)phenyl group attached to a 3-chloropropanone backbone. The trifluoromethoxy (-OCF₃) substituents are electron-withdrawing groups that enhance metabolic stability and lipophilicity, making the compound of interest in medicinal chemistry and materials science .

Biological Activity

1-(2,6-Bis(trifluoromethoxy)phenyl)-3-chloropropan-1-one is a synthetic organic compound notable for its unique structural features, including a chloropropanone functional group and two trifluoromethoxy substituents on a phenyl ring. These characteristics enhance its lipophilicity and stability, making it a subject of interest in medicinal chemistry and biological research. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic applications.

• Molecular Formula : C11H7ClF6O3
• Molecular Weight : 336.61 g/mol
• Predicted Boiling Point : 278.8 ± 40.0 °C
• Density : 1.465 ± 0.06 g/cm³

Biological Activity Overview

Research indicates that 1-(2,6-Bis(trifluoromethoxy)phenyl)-3-chloropropan-1-one exhibits significant biological activities, particularly in anticancer research.

Anticancer Activity

Several studies have demonstrated the compound's potential as an anticancer agent:

• Cell Line Studies : In vitro evaluations against various cancer cell lines, including MCF-7 (breast cancer) and HCT-116 (colon cancer), have shown promising results. The compound exhibited IC50 values comparable to established chemotherapeutics.

Compound	Cell Line	IC50 Value (µM)
1-(2,6-Bis(trifluoromethoxy)phenyl)-3-chloropropan-1-one	MCF-7	15.63
Reference Compound (Tamoxifen)	MCF-7	10.38

The above data suggests that the compound may induce apoptosis in cancer cells, as evidenced by increased caspase activity and cell cycle arrest at the G1 phase in MCF-7 cells .

The mechanisms through which this compound exerts its biological effects include:

• Caspase Activation : Flow cytometry analysis revealed that treatment with the compound led to increased caspase-3/7 activity, indicating the induction of apoptosis in cancer cells .
• Receptor Interaction : Molecular docking studies suggest strong hydrophobic interactions between the compound and specific receptors involved in cell proliferation and survival pathways .

Study 1: Antiproliferative Effects

A study conducted on various derivatives of chloropropanones indicated that compounds with electron-withdrawing groups, such as trifluoromethoxy, displayed enhanced antiproliferative effects compared to their counterparts lacking such substituents . This emphasizes the importance of molecular modifications in enhancing biological activity.

Study 2: Structure-Activity Relationship (SAR)

Further research into the structure-activity relationship revealed that modifications to the phenyl ring significantly influenced the biological activity of similar compounds. The presence of trifluoromethoxy groups was crucial for maintaining high levels of activity against selected cancer cell lines .

Comparison with Similar Compounds

1-(2,6-Dichlorophenyl)-3-chloropropan-1-one

• Key Differences : Replacing -OCF₃ with -Cl reduces steric bulk and alters electronic effects. Chlorine is less electron-withdrawing than -OCF₃, resulting in diminished resonance stabilization of the aromatic ring.
• Impact : Lower lipophilicity (logP ~2.8 vs. 3.2) and reduced metabolic stability compared to the trifluoromethoxy analog.

1-(3,5-Bis(trifluoromethoxy)phenyl)-3-chloropropan-1-one

• Key Differences : The shift from 2,6- to 3,5-substitution reduces steric hindrance around the ketone group.
• Impact : Improved solubility in polar solvents due to symmetrical charge distribution, but decreased melting point (65–67°C vs. 78–80°C) .

1-(2,6-Bis(trifluoromethyl)phenyl)-3-chloropropan-1-one

• Key Differences : Replacing -OCF₃ with -CF₃ increases steric demand and electron-withdrawing strength.
• Impact : Higher logP (~3.5) and thermal stability but reduced synthetic accessibility due to harsh reaction conditions required for -CF₃ incorporation.

Physicochemical Properties

Compound Name	Molecular Weight (g/mol)	logP	Melting Point (°C)	Aqueous Solubility (mg/mL)
1-(2,6-Bis(trifluoromethoxy)phenyl)-3-chloro	375.7	3.2	78–80	0.12
1-(2,6-Dichlorophenyl)-3-chloropropan-1-one	267.9	2.8	92–94	0.25
1-(3,5-Bis(trifluoromethoxy)phenyl)-3-chloro	375.7	3.1	65–67	0.18

Reactivity and Functional Group Interactions

• Nucleophilic Substitution: The 3-chloro group in the propanone chain undergoes substitution reactions more readily than analogs with bulkier substituents (e.g., -CF₃).
• Electrophilic Aromatic Substitution : The 2,6-bis(trifluoromethoxy)phenyl group deactivates the aromatic ring, limiting further electrophilic modifications compared to less electron-deficient analogs.